Cas no 2171652-39-2 (5-{6-azabicyclo3.2.0heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-{6-azabicyclo3.2.0heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171652-39-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5925859
• PubChem ID: 165583134
• Update Time: 2025-05-21

5-{6-azabicyclo3.2.0heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{6-azabicyclo3.2.0heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-{6-azabicyclo[3.2.0]heptan-6-yl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1537954
• 2171652-39-2

• Inchi： 1S/C26H28N2O5/c29-24(30)13-12-22(25(31)28-14-16-6-5-11-23(16)28)27-26(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-23H,5-6,11-15H2,(H,27,32)(H,29,30)
• InChI Key： ZDIIWSWIJHDQKR-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC2CCCC12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{6-azabicyclo3.2.0heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

5-{6-azabicyclo[3.2.0]heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171652-39-2): A Comprehensive Overview

In the realm of specialty chemicals and pharmaceutical intermediates, 5-{6-azabicyclo[3.2.0]heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171652-39-2) has emerged as a compound of significant interest. This structurally complex molecule, featuring both azabicyclo[3.2.0]heptane and Fmoc-protected amino acid moieties, represents a valuable building block in peptide synthesis and medicinal chemistry applications.

The compound's unique bicyclic structure contributes to its stereochemical rigidity, making it particularly useful in the development of conformationally constrained peptides. Researchers are increasingly exploring its potential in drug discovery programs, especially in areas targeting GPCRs (G-protein coupled receptors) and enzyme inhibition. The presence of the Fmoc protecting group (9-fluorenylmethoxycarbonyl) makes it especially valuable for solid-phase peptide synthesis (SPPS) methodologies.

From a chemical properties perspective, this compound exhibits characteristics typical of protected amino acid derivatives. The carboxylic acid functionality at one end and the Fmoc-protected amine at the other provide orthogonal protection schemes, allowing for sequential coupling in peptide chain elongation. Its solubility profile shows preference for polar aprotic solvents like DMF and DMSO, which is advantageous for peptide coupling reactions.

The synthetic utility of 5-{6-azabicyclo[3.2.0]heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid extends to various cutting-edge research areas. In bioconjugation chemistry, it serves as a valuable linker for attaching peptide epitopes to larger biomolecules or surfaces. The azabicyclo[3.2.0]heptane core provides metabolic stability to resulting compounds, addressing one of the key challenges in peptide drug development.

Recent advancements in peptide therapeutics have created growing demand for specialized building blocks like this compound. The global market for peptide synthesis reagents is projected to expand significantly, driven by increasing R&D in biopharmaceuticals and personalized medicine. As researchers seek more sophisticated tools for structure-activity relationship studies, compounds with constrained geometries are becoming particularly valuable.

For researchers working with 5-{6-azabicyclo[3.2.0]heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid, proper storage conditions are essential. The compound should be kept at -20°C under inert atmosphere to maintain stability, especially given the photosensitivity of the Fmoc group. Handling should follow standard laboratory safety protocols for amino acid derivatives, including use of appropriate personal protective equipment.

The analytical characterization of this compound typically involves HPLC, mass spectrometry, and NMR spectroscopy. The proton NMR spectrum shows characteristic signals for the fluorenyl aromatic protons (7.2-7.8 ppm) and the bicyclic system protons (2.5-4.5 ppm). These analytical features are crucial for quality control purposes in pharmaceutical manufacturing.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize such complex heterocycles. Recent publications have highlighted catalytic methods for constructing the azabicyclo[3.2.0]heptane scaffold with improved atom economy and reduced environmental impact. These developments align with the pharmaceutical industry's push toward sustainable manufacturing practices.

The intellectual property landscape surrounding 5-{6-azabicyclo[3.2.0]heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid and related compounds is evolving rapidly. Several patents have emerged covering its use in peptide mimetics and as a component of targeted drug delivery systems. This reflects the compound's growing importance in biopharmaceutical innovation.

Looking ahead, the applications of 5-{6-azabicyclo[3.2.0]heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid are expected to expand into chemical biology and proteomics research. Its ability to introduce conformational constraints while maintaining peptide-like properties makes it a versatile tool for studying protein-protein interactions and developing peptide-based probes.

For laboratories considering working with this compound, it's important to source it from reputable chemical suppliers that provide comprehensive analytical data and certificates of analysis. The purity level (typically ≥95% by HPLC) significantly impacts its performance in peptide coupling reactions. Many researchers prefer to use ultra-pure grades for critical medicinal chemistry applications.

The price and availability of 5-{6-azabicyclo[3.2.0]heptan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid vary depending on quantity and purity requirements. As demand increases from both academic research and industrial applications, more suppliers are likely to include this compound in their catalogs, potentially making it more accessible to the broader scientific community.